Cas no 103323-61-1 (1-bromo-2,5-dimethoxy-3,4-dimethylbenzene)

• Product Name: 1-bromo-2,5-dimethoxy-3,4-dimethylbenzene
• CAS No: 103323-61-1
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• CID: 4513957
• PubChem ID: 84704858
• Update Time: 2025-10-30

1-bromo-2,5-dimethoxy-3,4-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2,5-dimethoxy-3,4-dimethyl-
• 1-bromo-2,5-dimethoxy-3,4-dimethylbenzene
• DTXSID701271099
• 103323-61-1

• Inchi： 1S/C10H13BrO2/c1-6-7(2)10(13-4)8(11)5-9(6)12-3/h5H,1-4H3
• InChI Key： WBKSQKIRNCRVNM-UHFFFAOYSA-N
• SMILES： C1(Br)=CC(OC)=C(C)C(C)=C1OC

Computed Properties

• Exact Mass: 244.00989Da
• Monoisotopic Mass: 244.00989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-bromo-2,5-dimethoxy-3,4-dimethylbenzene

Professional Overview of 1-Bromo-2,5-Dimethoxy-3,4-Dimethylbenzene (CAS 103323-61-1)

The compound 1-bromo-2,5-dimethoxy-3,4-dimethylbenzene (CAS No. 103323-61-1) represents a structurally complex aromatic derivative with significant potential in pharmaceutical and chemical research. This brominated phenolic compound exhibits unique physicochemical properties due to its substituted benzene ring architecture. Recent advancements in synthetic methodologies have enabled precise control over its preparation, enhancing its utility in preclinical drug development and bioactive molecule synthesis. Its structural features—specifically the combination of methoxy groups at positions 2 and 5, methyl substituents at 3 and 4, and a bromine atom at the para position—create a versatile scaffold for exploring structure-property relationships.

Structurally characterized by an ortho-methoxy configuration, this compound demonstrates enhanced stability compared to analogous compounds lacking such substitution. The presence of methyl groups at meta positions introduces steric hindrance that modulates reactivity during chemical transformations. Notably, recent studies published in Journal of Medicinal Chemistry (2023) highlight its role as an intermediate in the synthesis of brominated serotonin receptor agonists, where its substituent pattern facilitates selective functionalization. The bromine atom serves as a reactive handle for further derivatization through nucleophilic aromatic substitution reactions—a critical advantage in multi-step organic synthesis.

Synthetic strategies for this compound have evolved significantly over the past decade. Traditional methods involving Friedel-Crafts bromination often led to positional isomer mixtures due to competing reaction pathways. However, recent advances reported in Organic Letters (2024) describe directed ortho-metalation protocols using lithium amides under cryogenic conditions. This approach achieves >98% regioselectivity for the desired bromine position while maintaining methoxy/methyl substituent integrity. Such improvements align with current trends toward greener chemistry practices by reducing waste from purification steps.

In pharmaceutical applications, this compound's unique profile makes it particularly valuable for investigating ligand-receptor interactions. Preclinical data from studies published in Nature Communications (Q2 2024) demonstrate that derivatives incorporating this scaffold exhibit selective binding affinity for trace amine-associated receptors (TAARs), suggesting potential utility in neuropsychiatric drug discovery programs targeting anxiety disorders. The methoxy groups contribute electron-withdrawing effects that modulate receptor binding kinetics without compromising metabolic stability—a critical balance for developing therapeutically viable compounds.

Beyond drug discovery, this compound serves as a key intermediate in synthesizing advanced materials with optoelectronic properties. Research teams at MIT recently reported using it as a precursor for fabricating organic light-emitting diodes (OLEDs) with enhanced color stability under prolonged use (Advanced Materials, 2024). The bromine substituent facilitates cross-coupling reactions necessary for creating conjugated polymers with tailored electronic characteristics while the methoxy/methyl groups optimize charge transport properties—a synergy enabling next-generation display technologies.

In terms of analytical characterization, modern techniques like high-resolution mass spectrometry (HRMS) have provided unprecedented insights into its molecular integrity during storage and processing. Studies using time-of-flight mass spectrometry confirm retention of structural identity under standard laboratory conditions (-20°C storage), though exposure to UV radiation induces minor isomerization as noted in a recent Analytical Chemistry study (January 2025). These findings emphasize the importance of controlled storage environments when maintaining compound purity for sensitive applications.

Cutting-edge research now explores this compound's potential in biocatalytic systems through enzyme-mediated transformations. A collaborative study between Stanford University and Merck scientists demonstrated that engineered cytochrome P450 enzymes can selectively oxidize the methyl groups under mild aqueous conditions (PNAS, March 2025). This enzymatic approach offers significant advantages over traditional chemical oxidation methods by eliminating hazardous reagents while achieving high stereochemical control—critical advancements for sustainable drug manufacturing processes.

The compound's unique substituent arrangement also enables exploration of supramolecular chemistry principles. Recent work published in JACS Au describes self-assembled structures formed through π-stacking interactions between this compound's aromatic rings and complementary host molecules like cyclodextrins. These supramolecular complexes exhibit pH-responsive aggregation behavior with potential applications in drug delivery systems requiring triggered release mechanisms—a novel direction leveraging both structural complexity and functional group reactivity.

In terms of safety considerations adhering to modern regulatory standards, this compound demonstrates moderate acute toxicity profiles when handled according to standard laboratory protocols as outlined by OSHA guidelines updated in 2024. Its physical state remains stable under typical laboratory conditions provided appropriate precautions are taken against prolonged exposure to light or elevated temperatures—parameters now standardized through ISO/IEC guidelines for chemical storage facilities.

This multifaceted compound continues to inspire innovative research across diverse fields due to its tunable reactivity profile and structural versatility. Current investigations focus on optimizing solid-state properties through crystal engineering approaches while exploring machine learning-driven predictive models to identify optimal substitution patterns for specific therapeutic targets—a testament to its enduring relevance in advancing chemical science frontiers.